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Compound of Interest

Compound Name: 1,1-Dibromocyclohexane

Cat. No.: B1633860 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,1-Dibromocyclohexane

Introduction
1,1-Dibromocyclohexane is a halogenated cyclic organic compound with the chemical

formula C₆H₁₀Br₂.[1] As a geminal dihalide, its two bromine atoms are bonded to the same

carbon atom within the cyclohexane ring. This structural feature imparts specific physical and

chemical characteristics that are of interest in various fields of chemical research, including its

use as an intermediate in organic synthesis. This guide provides a comprehensive overview of

the known physical properties of 1,1-Dibromocyclohexane, detailed experimental protocols

for their determination, and a logical workflow for the characterization of such compounds.

Physicochemical Data
The physical properties of 1,1-Dibromocyclohexane are essential for its handling, application

in reactions, and purification. The following table summarizes the key quantitative data

available for this compound.
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Property Value Units Notes / Reference

Molecular Formula C₆H₁₀Br₂ -

Molecular Weight 241.95 g/mol [1]

CAS Number 10489-97-1 -

Boiling Point 207.7 °C At 760 mmHg.[2]

Density Data not available g/cm³ -

Flash Point 80.8 °C [2]

Vapor Pressure 0.319 mmHg At 25°C.[2]

Refractive Index Data not available - -

Solubility Insoluble -

In water.[3] Generally

soluble in organic

solvents.[4][5]

Experimental Protocols
The determination of the physical properties of a compound like 1,1-Dibromocyclohexane
requires standardized experimental procedures. Below are detailed methodologies for key

experiments.

Boiling Point Determination via Simple Distillation
The boiling point is a critical indicator of a liquid's purity and is determined as the temperature

at which its vapor pressure equals the surrounding atmospheric pressure.[6]

Apparatus: Round-bottom flask, heating mantle, distillation head, condenser, thermometer,

and receiving flask.

Procedure:

Place a sample of 1,1-Dibromocyclohexane into the round-bottom flask along with a few

boiling chips to ensure smooth boiling.
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Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned

just below the side arm of the distillation head to accurately measure the temperature of

the vapor that is distilling.[6]

Begin heating the sample gently.

Record the temperature when the vapor condensation ring rises above the thermometer

bulb and the temperature reading stabilizes. This stable temperature is the boiling point.[6]

Continue distillation until a small amount of the liquid has collected in the receiving flask.

Record the barometric pressure at the time of the experiment.

Density Measurement
Density is a fundamental physical property that relates the mass of a substance to the volume it

occupies.

Apparatus: Pycnometer (specific gravity bottle), analytical balance, and a constant

temperature water bath.

Procedure:

Thoroughly clean and dry the pycnometer and determine its mass on an analytical

balance.

Fill the pycnometer with distilled water and place it in a constant temperature bath (e.g.,

20°C or 25°C) until it reaches thermal equilibrium.

Carefully remove any excess water from the capillary opening and dry the outside of the

pycnometer. Weigh the pycnometer filled with water.

Empty and dry the pycnometer, then fill it with 1,1-Dibromocyclohexane.

Repeat the thermal equilibration and weighing process as described in steps 2 and 3.

The density is calculated by dividing the mass of the 1,1-Dibromocyclohexane by the

mass of the water and multiplying by the known density of water at the experimental

temperature.
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Refractive Index Measurement
The refractive index is a dimensionless number that describes how fast light propagates

through the material. It is a characteristic property and is also used to assess the purity of a

sample.

Apparatus: A calibrated refractometer (e.g., an Abbé refractometer).

Procedure:

Ensure the prism of the refractometer is clean and dry.

Calibrate the instrument using a standard sample with a known refractive index, such as

distilled water.

Place a few drops of 1,1-Dibromocyclohexane onto the lower prism.

Close the prisms and allow a few moments for the sample to reach the temperature of the

instrument, which is often controlled by a circulating water bath.

Adjust the instrument until the dividing line between the light and dark fields is sharp and

centered on the crosshairs.

Read the refractive index from the scale. Record the temperature at which the

measurement was made (e.g., nD²⁰ for 20°C using the sodium D-line).

Solubility Assessment
Solubility provides insight into the intermolecular forces of a compound.[7] The principle of "like

dissolves like" is a useful guideline.

Apparatus: A set of test tubes, vortex mixer, and a selection of solvents with varying

polarities (e.g., water, ethanol, acetone, toluene, hexane).

Procedure:

Place approximately 2 mL of a chosen solvent into a test tube.
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Add 2-3 drops of 1,1-Dibromocyclohexane to the solvent.

Agitate the mixture vigorously using a vortex mixer for 1-2 minutes.

Observe the mixture. If the 1,1-Dibromocyclohexane forms a homogeneous solution with

the solvent, it is considered soluble. If it forms a separate layer or a cloudy suspension, it

is classified as insoluble or partially soluble.[8]

Repeat the test for each solvent to build a solubility profile. Given its structure, 1,1-
Dibromocyclohexane is expected to be soluble in nonpolar organic solvents like hexane

and toluene and insoluble in polar solvents like water.[3][4]

Logical Workflow for Physical Characterization
The systematic characterization of a chemical substance follows a logical progression of

analyses. The following diagram illustrates a typical workflow for determining the physical

properties of a compound like 1,1-Dibromocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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